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Compound of Interest

Compound Name:
2-Bromo-5-(2-nitro-vinyl)-

thiophene

Cat. No.: B8585142 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe

handling and disposal of 2-Bromo-5-(2-nitro-vinyl)-thiophene. Due to the absence of a

specific Safety Data Sheet (SDS), this guidance is predicated on the known hazards of its

constituent functional groups. A thorough risk assessment and consultation with your

institution's Environmental Health and Safety (EHS) department are mandatory before

proceeding.

Researchers, scientists, and drug development professionals handling 2-Bromo-5-(2-nitro-
vinyl)-thiophene must adhere to stringent safety protocols to mitigate potential risks. This

guide provides a step-by-step operational and disposal plan, ensuring the safety of laboratory

personnel and compliance with regulatory standards.

Inferred Hazard Profile
Based on the chemical structure, which includes a brominated thiophene ring and a nitrovinyl

group, the following hazards are anticipated for 2-Bromo-5-(2-nitro-vinyl)-thiophene. This

profile is derived from data for the related compound, 2-Bromo-5-nitrothiophene, and general

knowledge of aromatic nitro and halogenated compounds.[1]
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Hazard Category Inferred Hazard
GHS Classification
(Anticipated)

Acute Toxicity (Oral)
Harmful if swallowed. Aromatic

nitro compounds can be toxic.
Category 4

Skin Corrosion/Irritation Causes skin irritation.[1] Category 2

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]
Category 2A

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1]

Category 3 (Respiratory tract

irritation)

Reactivity
Potentially reactive. Nitro

compounds can be unstable.
Data not available

Environmental Hazard
Potentially harmful to aquatic

life.
Data not available

Standard Operating Procedure (SOP) for Disposal
This SOP provides a systematic approach to the safe disposal of 2-Bromo-5-(2-nitro-vinyl)-
thiophene.

Personal Protective Equipment (PPE)
All personnel handling this compound must use the following minimum PPE.

Equipment Specification

Gloves Nitrile gloves, double-gloved.

Eye Protection Chemical safety goggles.

Lab Coat Standard laboratory coat, fully buttoned.

Respiratory Protection Use in a certified chemical fume hood.

Spill Management
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In the event of a spill, immediate and appropriate action is crucial.

Spill Size Procedure

Small Spill (<1g)

1. Restrict access to the area. 2. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand). 3.

Collect the absorbed material into a designated

hazardous waste container. 4. Clean the spill

area with a suitable solvent (e.g., acetone),

collecting the cleaning materials as hazardous

waste. 5. Ventilate the area.

Large Spill (>1g)

1. Evacuate the immediate area. 2. Alert

laboratory personnel and contact your

institution's EHS department immediately. 3.

Prevent the spread of the spill if it can be done

without risk. 4. Await the arrival of trained

emergency response personnel.

Waste Accumulation and Labeling
Proper segregation and labeling of waste are critical for safe disposal.

Waste Container: Use a designated, leak-proof, and chemically compatible container for

solid waste. The container should be clearly labeled as "Hazardous Waste."

Segregation: This compound is a halogenated organic and a nitro-containing compound. It

should be segregated into a waste stream for halogenated organic solids.[2][3] Do not mix

with other waste streams unless explicitly permitted by your EHS department.

Labeling: The hazardous waste label must include:

The full chemical name: "2-Bromo-5-(2-nitro-vinyl)-thiophene"

CAS Number: 28783-33-7

The words "Hazardous Waste"
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An accurate accumulation start date.

The primary hazard(s) (e.g., "Irritant," "Toxic").

The name and contact information of the principal investigator or laboratory supervisor.

Final Disposal
All chemical waste must be disposed of through the institution's designated hazardous waste

program.[4][5][6] Never dispose of this chemical down the drain or in the regular trash.[2][7]

Experimental Protocols
While this document does not cite specific experiments, any protocol involving 2-Bromo-5-(2-
nitro-vinyl)-thiophene should be designed to minimize waste generation. This can be

achieved through careful planning of reaction scales and purification procedures.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making processes for handling and disposing

of 2-Bromo-5-(2-nitro-vinyl)-thiophene.
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Caption: Disposal workflow for 2-Bromo-5-(2-nitro-vinyl)-thiophene.
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Caption: Hazard assessment logic for 2-Bromo-5-(2-nitro-vinyl)-thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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